Cas no 59042-86-3 (2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI))

• Product Name: 2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI)
• CAS No: 59042-86-3
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 949604
• PubChem ID: 21676830
• Update Time: 2025-04-19

2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI)
• DB-223056
• (3S,6s)-1,3,6-trimethyl-2,5-piperazinedione
• 59042-86-3
• SCHEMBL22702326

• Inchi： 1S/C7H12N2O2/c1-4-7(11)9(3)5(2)6(10)8-4/h4-5H,1-3H3,(H,8,10)
• InChI Key： LAFVTZVRNASYMJ-UHFFFAOYSA-N
• SMILES： CC1C(=O)N(C)C(C)C(=O)N1

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives